Cas no 2639413-43-5 (3-{(benzyloxy)carbonyl(3,3,3-trifluoropropyl)amino}propanoic acid)

• Product Name: 3-{(benzyloxy)carbonyl(3,3,3-trifluoropropyl)amino}propanoic acid
• CAS No: 2639413-43-5
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 5641991
• PubChem ID: 165901701
• Update Time: 2025-05-25

3-{(benzyloxy)carbonyl(3,3,3-trifluoropropyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2639413-43-5
• 3-{[(benzyloxy)carbonyl](3,3,3-trifluoropropyl)amino}propanoic acid
• EN300-28229006
• 3-{(benzyloxy)carbonyl(3,3,3-trifluoropropyl)amino}propanoic acid

• Inchi： 1S/C14H16F3NO4/c15-14(16,17)7-9-18(8-6-12(19)20)13(21)22-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,19,20)
• InChI Key： TZYXDKLAXIMZQP-UHFFFAOYSA-N
• SMILES： FC(CCN(C(=O)OCC1C=CC=CC=1)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(benzyloxy)carbonyl(3,3,3-trifluoropropyl)amino}propanoic acid

Compound CAS No 2639413-43-5: 3-{(Benzyloxy)Carbonyl(3,3,3-Trifluoropropyl)Amino}Propanoic Acid

The compound with CAS number 2639413-43-5, known as 3-{(benzyloxy)carbonyl(3,3,3-trifluoropropyl)amino}propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyloxy carbonyl group with a trifluoropropyl amino substituent attached to a propanoic acid backbone. The benzyloxy carbonyl group is a common protecting group in peptide synthesis, while the trifluoropropyl moiety introduces fluorine atoms, which are known to enhance lipophilicity and stability in pharmaceutical compounds.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it could serve as a precursor for more complex molecules or as an intermediate in the synthesis of bioactive agents. The presence of the trifluoropropyl group makes it particularly interesting for researchers exploring fluorinated compounds, which are often associated with improved pharmacokinetic properties such as increased bioavailability and prolonged half-life.

One of the key areas of research involving this compound is its application in peptide chemistry. The benzyloxy carbonyl (Cbz) group is widely used as an amino protecting group due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound a valuable tool in solid-phase peptide synthesis (SPPS), where precise control over amino protection and deprotection is crucial for constructing complex peptide sequences.

In addition to its role in peptide synthesis, this compound has been explored for its potential in medicinal chemistry. The introduction of the trifluoropropyl group into the molecule opens up possibilities for tuning the physicochemical properties of derivatives. For instance, fluorinated compounds often exhibit enhanced resistance to enzymatic degradation, making them attractive candidates for drug development.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have revealed insights into its conformational flexibility and interactions with biological targets. These findings are particularly relevant for researchers aiming to design molecules with specific binding affinities or selectivities.

The synthesis of 3-{(benzyloxy)carbonyl(3,3,3-trifluoropropyl)amino}propanoic acid involves a multi-step process that typically begins with the preparation of the trifluoropropyl amine intermediate. This intermediate is then subjected to nucleophilic acylation using benzyl chloroformate or a similar reagent to introduce the benzyloxy carbonyl group. Finally, the propanoic acid backbone is incorporated through appropriate coupling reactions or ester hydrolysis steps.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of its molecular structure and purity, which are critical parameters in pharmaceutical research.

In terms of applications beyond peptide synthesis and drug discovery, this compound has potential uses in materials science and catalysis. Its unique combination of functional groups could make it suitable for designing novel materials with tailored properties or as a ligand in organocatalytic systems.

Looking ahead, ongoing research into fluorinated amino acids and their derivatives continues to uncover new opportunities for this compound. Its role as a building block in constructing more complex molecules with enhanced biological activity is an area of active investigation.